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Compound of Interest

Compound Name: NP213

Cat. No.: B1679984 Get Quote

For researchers, scientists, and drug development professionals working with NP213, a novel

synthetic antimicrobial peptide, ensuring safe laboratory practices is paramount.[1] While a

specific Safety Data Sheet (SDS) for NP213 is not publicly available, this guide provides

essential safety and logistical information based on established protocols for handling similar

synthetic peptides. Adherence to these guidelines is crucial for minimizing exposure risk and

maintaining a secure research environment.

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

accidental exposure to NP213. The required PPE varies depending on the specific laboratory

activity being performed.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting Powder

Disposable nitrile gloves, safety goggles with

side shields, lab coat, and a dust mask or N95

respirator.[2]

Reconstituting the Peptide
Disposable nitrile gloves, safety goggles with

side shields, and a lab coat.[2]

Cell Culture and In Vitro Assays
Disposable nitrile gloves, lab coat, and safety

glasses.[2]

Animal Studies (Injections)
Disposable nitrile gloves, lab coat, and safety

glasses.[2]

Spill Cleanup (Powder)

Chemical-resistant gloves, chemical safety

goggles, rubber boots, heavy rubber gloves, and

a respirator.[2]

Spill Cleanup (Liquid)
Chemical-resistant gloves, safety goggles, and

a lab coat.[2]

Operational Plan for Safe Handling
A systematic approach to handling NP213 from receipt to disposal is critical for laboratory

safety.

Receiving and Storage
Upon receiving a shipment of NP213, immediately inspect the container for any signs of

damage or leakage. The compound is typically supplied as a lyophilized powder and should be

stored under appropriate conditions to ensure its stability.
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Storage Condition Temperature Duration

Lyophilized Peptide -20°C or -80°C Long-term

Reconstituted Peptide 2°C to 8°C Short-term

Reconstituted Peptide

(Aliquoted)
-20°C or colder Long-term

Note: Avoid repeated freeze-thaw cycles of reconstituted peptide solutions by preparing single-

use aliquots.[1]

Reconstitution and Experimental Use
When preparing NP213 solutions, it is crucial to work in a well-ventilated area, preferably within

a chemical fume hood, especially when handling the lyophilized powder.[3]

Experimental Protocol: Reconstitution of Lyophilized NP213

Equilibration: Allow the vial of lyophilized NP213 to equilibrate to room temperature before

opening to prevent condensation.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of sterile, high-purity

water or a recommended buffer to the vial.

Dissolution: Gently swirl or vortex the vial to ensure the peptide dissolves completely. Avoid

vigorous shaking, which can cause denaturation.

Aliquoting: For long-term storage, divide the reconstituted solution into smaller, single-use

aliquots in sterile microcentrifuge tubes.

Labeling and Storage: Clearly label each aliquot with the peptide name, concentration, and

date of preparation. Store aliquots at -20°C or colder.[1]

Disposal Plan
All materials that have come into contact with NP213 should be treated as hazardous chemical

waste.[1][3][4] This includes unused peptide, contaminated consumables, and aqueous
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solutions.

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid materials, such as pipette tips, gloves, and empty

vials, in a designated and clearly labeled hazardous waste container.[4]

Liquid Waste: Aqueous solutions containing NP213 should be collected in a separate,

labeled container for chemical waste. Do not pour peptide solutions down the drain.[3]

Biohazardous Waste: If NP213 is used in experiments involving biological agents (e.g., cell

cultures, animal models), the resulting waste must be treated as biohazardous.[4] This may

necessitate a decontamination step, such as autoclaving, before disposal as chemical waste.

Always consult your institution's biosafety guidelines.[4]
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NP213 Handling Workflow

NP213 Disposal Workflow
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Caption: Workflow for the safe handling and disposal of NP213.
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Emergency Procedures
In the event of accidental exposure or a spill, follow these immediate steps:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Spill: For small spills of powdered NP213, carefully sweep up the material to avoid

generating dust and place it in a sealed container for disposal.[2] For liquid spills, absorb the

material with an inert absorbent and place it in a suitable container for disposal.[2] For large

spills, evacuate the area and contact your institution's Environmental Health and Safety

(EHS) department.[2]

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling NP213 and ensure a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679984#personal-protective-equipment-for-
handling-np213]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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